Pirifibrate
Overview
Description
Pirifibrate is a fibrate agent with antilipidemic activity.
Pirifibrate is a monocarboxylic acid.
Scientific Research Applications
Accelerated Parallel Imaging in Functional Brain Imaging
Pirifibrate has been involved in the development of accelerated parallel imaging (PI) techniques for functional imaging of the human brain. These advancements have helped in reducing geometrical distortions and signal loss in areas with substantial signal inhomogeneity, enhancing spatial and temporal resolution, and diminishing gradient acoustic noise in brain imaging experiments (de Zwart et al., 2006).
Collaborative Research Across Boundaries
Pirifibrate's applications extend to collaborative research across disciplinary and organizational boundaries. Studies have shown that technological advances like pirifibrate facilitate multidisciplinary collaboration, although they can introduce high coordination costs. This research contributes to understanding the dynamics and challenges of scientific collaboration in the modern research landscape (Cummings & Kiesler, 2005).
Standardization in Prostate Imaging
Pirifibrate has played a role in the standardization of prostate imaging. The Prostate Imaging - Reporting and Data System (PI-RADS™ v2) involves standardizing and reducing variations in prostate multiparametric magnetic resonance imaging (mpMRI), which is critical for the assessment of prostate cancer. This system aids in the selection of patients for biopsies and management based on the level of suspicion or risk of clinically significant prostate cancer (Weinreb et al., 2016).
Improvements in MR Image Analysis
The involvement of pirifibrate in the advancement of methodologies for the analysis of structural and functional magnetic resonance imaging (MRI) data has been significant. This research has led to the development of new techniques that allow investigators to address scientific questions previously unanswerable, particularly in the context of brain imaging (Smith et al., 2004).
Particle Image Velocimetry in Fluid Dynamics
In fluid dynamics, pirifibrate has been used in conjunction with Particle Image Velocimetry (PIV) and Hot-Foil Infrared Imaging (HFIRI) techniques. This application is crucial for identifying and characterizing coherent patterns in fluid flows, providing insights into the dynamics of turbulent boundary layers (Gurka et al., 2004).
properties
CAS RN |
55285-45-5 |
|---|---|
Molecular Formula |
C17H18ClNO4 |
Molecular Weight |
335.8 g/mol |
IUPAC Name |
[6-(hydroxymethyl)pyridin-2-yl]methyl 2-(4-chlorophenoxy)-2-methylpropanoate |
InChI |
InChI=1S/C17H18ClNO4/c1-17(2,23-15-8-6-12(18)7-9-15)16(21)22-11-14-5-3-4-13(10-20)19-14/h3-9,20H,10-11H2,1-2H3 |
InChI Key |
YJBIJSVYPHRVCI-UHFFFAOYSA-N |
SMILES |
CC(C)(C(=O)OCC1=CC=CC(=N1)CO)OC2=CC=C(C=C2)Cl |
Canonical SMILES |
CC(C)(C(=O)OCC1=CC=CC(=N1)CO)OC2=CC=C(C=C2)Cl |
Other CAS RN |
55285-45-5 |
synonyms |
(6-(hydroxymethyl)-2-pyridyl)methyl-2-(4-chlorophenoxy)-2-methyl-propionate hydrochloride Bratenol EL-466 pirifibrate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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